Cas no 1269416-92-3 (2-[2-(4-Methylphenyl)sulfanylethyl]-1,3-dioxolane)

• Product Name: 2-[2-(4-Methylphenyl)sulfanylethyl]-1,3-dioxolane
• CAS No: 1269416-92-3
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5250086
• PubChem ID: 121012952
• Update Time: 2025-06-27

2-[2-(4-Methylphenyl)sulfanylethyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• EN300-394046
• 1269416-92-3
• 2-{2-[(4-methylphenyl)sulfanyl]ethyl}-1,3-dioxolane
• 2-[2-[(4-Methylphenyl)thio]ethyl]-1,3-dioxolane
• 2-[2-(4-Methylphenyl)sulfanylethyl]-1,3-dioxolane

• Inchi： 1S/C12H16O2S/c1-10-2-4-11(5-3-10)15-9-6-12-13-7-8-14-12/h2-5,12H,6-9H2,1H3
• InChI Key： WXMDPVPCIPAOSR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CCC1OCCO1

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 333.7±22.0 °C(Predicted)

Additional information on 2-[2-(4-Methylphenyl)sulfanylethyl]-1,3-dioxolane

Introduction to 2-[2-(4-Methylphenyl)sulfanylethyl]-1,3-dioxolane (CAS No. 1269416-92-3)

2-[2-(4-Methylphenyl)sulfanylethyl]-1,3-dioxolane, with the CAS number 1269416-92-3, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dioxolanes, which are cyclic ethers with a wide range of applications in the synthesis of complex organic molecules and pharmaceuticals. The presence of a 4-methylphenyl sulfanyl group in its structure imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic pathways.

The chemical structure of 2-[2-(4-Methylphenyl)sulfanylethyl]-1,3-dioxolane is characterized by a five-membered ring containing two oxygen atoms, flanked by a sulfanyl-substituted ethyl group. This structural feature provides the compound with unique reactivity and stability, making it an attractive candidate for use in the synthesis of bioactive molecules. Recent studies have highlighted its potential as a building block for the development of novel drugs and therapeutic agents.

In the context of medicinal chemistry, 2-[2-(4-Methylphenyl)sulfanylethyl]-1,3-dioxolane has been explored for its role in the synthesis of compounds with anti-inflammatory and anti-cancer properties. The sulfanyl group is known to play a crucial role in modulating biological activity by interacting with specific protein targets. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory effects on enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its medicinal applications, 2-[2-(4-Methylphenyl)sulfanylethyl]-1,3-dioxolane has also been investigated for its use in materials science. The dioxolane ring structure provides excellent thermal stability and solubility characteristics, making it suitable for applications in polymer synthesis and nanotechnology. Recent advancements in this area have led to the development of novel materials with enhanced mechanical properties and improved biocompatibility.

The synthesis of 2-[2-(4-Methylphenyl)sulfanylethyl]-1,3-dioxolane typically involves multi-step reactions, including the formation of the dioxolane ring and the introduction of the sulfanyl-substituted ethyl group. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 4-methylthiophenol with an appropriate epoxide precursor under controlled conditions. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production.

The physical properties of 2-[2-(4-Methylphenyl)sulfanylethyl]-1,3-dioxolane, such as its melting point, boiling point, and solubility in various solvents, are well-documented in scientific literature. These properties are crucial for understanding its behavior in different chemical environments and for optimizing its use in various applications. For example, its solubility in polar solvents like dimethyl sulfoxide (DMSO) makes it an ideal candidate for use in biological assays and drug delivery systems.

In terms of safety and handling, while specific guidelines may vary depending on local regulations, general precautions should be taken when working with this compound due to its potential reactivity with certain chemicals. It is recommended to handle 2-[2-(4-Methylphenyl)sulfanylethyl]-1,3-dioxolane under controlled laboratory conditions using appropriate personal protective equipment (PPE) such as gloves and safety goggles.

The future prospects for 2-[2-(4-Methylphenyl)sulfanylethyl]-1,3-dioxolane are promising. Ongoing research is focused on expanding its applications in drug discovery and materials science. For instance, efforts are being made to develop more efficient synthetic methods that can reduce production costs and improve scalability. Additionally, there is growing interest in exploring its potential as a scaffold for the design of new therapeutic agents targeting neurological disorders and other complex diseases.

In conclusion, 2-[2-(4-Methylphenyl)sulfanylethyl]-1,3-dioxolane (CAS No. 1269416-92-3) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure and properties make it an important molecule for researchers working at the intersection of chemistry, biology, and materials science. As new research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various medical conditions.